
trans-(1S,2S)-2-Aminocyclopentanol
hydrochloride molecular formula and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
trans-(1S,2S)-2-

Aminocyclopentanol hydrochloride

Cat. No.: B150881 Get Quote

Chemical Profile: trans-(1S,2S)-2-
Aminocyclopentanol Hydrochloride
This document provides the key molecular details for trans-(1S,2S)-2-Aminocyclopentanol
hydrochloride, a compound frequently utilized in organic synthesis and pharmaceutical

research.

Molecular Data
The fundamental molecular properties of trans-(1S,2S)-2-Aminocyclopentanol
hydrochloride are summarized below.

Property Value Citations

Molecular Formula C₅H₁₂ClNO or C₅H₁₁NO·HCl [1][2][3]

Molecular Weight 137.61 g/mol [2][4][5][6]

CAS Number 68327-04-8 [2][4][5]

This compound is recognized as a white crystalline solid and is soluble in water and alcohol.[1]

It serves as a chiral building block in the synthesis of various pharmaceutical compounds.[3]
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For laboratory use, it should be stored under an inert gas, such as nitrogen or argon, at

temperatures between 2-8°C.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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